Cas no 914220-32-9 (5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid)

• Product Name: 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid
• CAS No: 914220-32-9
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• MDL: MFCD08704725
• CID: 873769
• PubChem ID: 29923097
• Update Time: 2025-05-23

5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid,5-(4-cyanophenyl)-
• 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic acid
• 5-(4-CYANOPHENYL)-OXAZOLE-4-CARBOXYLIC ACID
• 5-(4-cyanoyphenyl)-1,3-oxazole-4-carboxylic acid
• C11H6N2O3
• 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylicacid
• SCHEMBL14705970
• EN300-215737
• Z838909136
• 914220-32-9
• AKOS010901697
• DTXSID50652210
• 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid

• MDL： MFCD08704725
• Inchi： 1S/C11H6N2O3/c12-5-7-1-3-8(4-2-7)10-9(11(14)15)13-6-16-10/h1-4,6H,(H,14,15)
• InChI Key： VFLFLOCQCZVXRF-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 214.03800
• Monoisotopic Mass: 214.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.12000
• LogP: 1.91148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid

Recent Advances in the Study of 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid (CAS: 914220-32-9)

The compound 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid (CAS: 914220-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This oxazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. This research brief provides an overview of the latest findings related to this compound, with a focus on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid as a building block in the synthesis of more complex molecules. Its oxazole core, coupled with the electron-withdrawing cyano group, makes it an attractive scaffold for the design of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic utility, 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid has shown promising biological activity in preclinical models. A recent investigation revealed its ability to modulate inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The compound's mechanism of action appears to involve the inhibition of key signaling molecules, such as NF-κB, which play a central role in inflammation. These findings were corroborated by in vitro and in vivo experiments, as detailed in a 2024 publication in Bioorganic & Medicinal Chemistry Letters.

The pharmacokinetic properties of 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid have also been a focus of recent research. Studies indicate that the compound exhibits favorable absorption and distribution profiles, although its metabolic stability may require further optimization. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to enhance its drug-like properties. These efforts are expected to yield derivatives with improved efficacy and safety profiles, as discussed in a recent review article in Expert Opinion on Drug Discovery.

Looking ahead, the potential therapeutic applications of 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid extend beyond inflammation and oncology. Emerging evidence suggests its utility in neurodegenerative diseases and infectious diseases, owing to its ability to cross the blood-brain barrier and interact with microbial targets. Collaborative research initiatives are now exploring these avenues, with preliminary results indicating promising outcomes. The compound's multifaceted role in drug discovery underscores its importance as a valuable tool in chemical biology and medicinal chemistry.

In conclusion, 5-(4-cyanophenyl)-1,3-oxazole-4-carboxylic Acid (CAS: 914220-32-9) represents a promising candidate for further development in various therapeutic areas. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing and future research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the advancement of novel therapeutics.